(2-Chloro-5-fluoro-pyrimidin-4-yl)-(2,4-dimethoxy-phenyl) amine

• Molecular Formula: C12H11ClFN3O2
• Molecular Weight: 283.68 g/mol
• IUPAC Name: 2-chloro-N-(2,4-dimethoxyphenyl)-5-fluoropyrimidin-4-amine
• InChI: InChI=1S/C12H11ClFN3O2/c1-18-7-3-4-9(10(5-7)19-2)16-11-8(14)6-15-12(13)17-11/h3-6H,1-2H3,(H,15,16,17)
• InChI Key: KPJFOPZLWPHJJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC2=NC(=NC=C2F)Cl)OC

Description

(2-Chloro-5-fluoro-pyrimidin-4-yl)-(2,4-dimethoxy-phenyl) amine is a useful research compound. Its molecular formula is C12H11ClFN3O2 and its molecular weight is 283.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-dimethoxyaniline (4.1 g, 24.6 mmol) was added to a solution of 2,4-dichloro-5-fluoropyrimidine (4.1 g, 24.6 mmol) in isopropanol (16 mL). N,N-Diisopropyl-ethylamine (6.30 g, 8.50 mL, 48.8 mmol) was added and the mixture was allowed to stir at room temperature for 24 h. The solution was partitioned between ethyl acetate and water. The organic phase was separated and washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated to afford an oil. This oil was purified via column chromatography on silica gel (gradient elution with 0-10% methanol-methylenechloride) to afford (2-chloro-5-fluoro-pyrimidin-4-yl)-(2,4-dimethoxy-phenyl) amine. MS (MH+) 284; Calculated 283.69 for C12H11ClFN3O2.